Cas no 1448066-93-0 (1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone)
1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone Chemical and Physical Properties
Names and Identifiers
-
- 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone
-
- Inchi: 1S/C19H32N2OS/c1-20(2)12-17-13-23-5-3-4-21(17)18(22)19-9-14-6-15(10-19)8-16(7-14)11-19/h14-17H,3-13H2,1-2H3
- InChI Key: CPIYMGVSLLMORT-UHFFFAOYSA-N
- SMILES: C(N1CCCSCC1CN(C)C)(=O)C12CC3CC(CC(C3)C1)C2
1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6400-0078-2μmol |
{[4-(adamantane-1-carbonyl)-1,4-thiazepan-3-yl]methyl}dimethylamine |
1448066-93-0 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6400-0078-1mg |
{[4-(adamantane-1-carbonyl)-1,4-thiazepan-3-yl]methyl}dimethylamine |
1448066-93-0 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6400-0078-2mg |
{[4-(adamantane-1-carbonyl)-1,4-thiazepan-3-yl]methyl}dimethylamine |
1448066-93-0 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6400-0078-3mg |
{[4-(adamantane-1-carbonyl)-1,4-thiazepan-3-yl]methyl}dimethylamine |
1448066-93-0 | 90%+ | 3mg |
$63.0 | 2023-04-25 |
1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone
Professional Introduction to Compound with CAS No. 1448066-93-0 and Product Name: 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone
Compound with the CAS number 1448066-93-0 and the product name 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in therapeutic research. The molecular architecture of this compound incorporates both rigid and flexible components, which contribute to its distinctive pharmacological properties.
The adamantyl moiety, a prominent feature in the compound's structure, is renowned for its stability and lipophilicity. This characteristic makes it an attractive scaffold for drug design, as it enhances the compound's ability to cross biological membranes. Additionally, the presence of the thiazepane ring, a heterocyclic structure known for its biological activity, further enriches the compound's pharmacophoric potential. The dimethylamino substituent attached to the thiazepane ring introduces basicity, which can be exploited for interactions with acidic pharmacophores in biological targets.
Recent studies have highlighted the importance of 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone in the development of novel therapeutic agents. Research has demonstrated that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory and neurological disorders. The structural rigidity provided by the adamantyl group helps in maintaining optimal binding interactions with these targets, while the thiazepane ring contributes to additional molecular recognition features.
In particular, investigations have focused on the compound's potential as an anti-inflammatory agent. The combination of the adamantyl and thiazepane moieties is believed to modulate inflammatory pathways by interacting with specific enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary in vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, suggesting its therapeutic efficacy in managing inflammatory conditions.
Furthermore, the dimethylamino group in the molecule plays a crucial role in enhancing solubility and bioavailability. This feature is particularly important for drug development, as it ensures that the compound can be effectively delivered to target sites within the body. The presence of this amine group also allows for further derivatization, enabling researchers to fine-tune the pharmacological properties of the compound for specific applications.
Advances in computational chemistry have facilitated a deeper understanding of the molecular interactions involving 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including those implicated in cancer and neurodegenerative diseases. These findings have opened new avenues for exploring its potential as a lead compound in drug discovery efforts.
The synthesis of this compound involves sophisticated organic chemistry techniques that highlight its complexity and novelty. The integration of multiple functional groups into a single molecular framework requires precise control over reaction conditions and reagent selection. Researchers have employed advanced synthetic methodologies to achieve high yields and purity levels, ensuring that subsequent biological evaluations are conducted on high-quality samples.
Current research is also exploring the role of this compound in combination therapies. By pairing it with other bioactive molecules, researchers aim to enhance therapeutic outcomes through synergistic effects. Such combinations could potentially overcome resistance mechanisms associated with single-agent treatments, offering new hope for patients suffering from chronic diseases.
The chemical stability of 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone is another area of interest. Studies have shown that under appropriate storage conditions, this compound remains stable over extended periods, making it suitable for long-term research applications. This stability is crucial for maintaining consistent performance in experimental settings and ensuring reproducibility of results across different studies.
Evaluation of pharmacokinetic properties has also been a key focus of recent investigations. These studies aim to determine how the body processes this compound after administration, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Such information is essential for optimizing dosing regimens and minimizing potential side effects.
The potential applications of 1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone extend beyond traditional therapeutic areas. Researchers are investigating its role in developing novel diagnostic tools and imaging agents due to its unique chemical properties. These applications could revolutionize early detection and monitoring of diseases, offering significant benefits to patients worldwide.
In conclusion,1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone (CAS No. 1448066-93-0) represents a promising candidate in medicinal chemistry with diverse applications across multiple therapeutic domains. Its unique structural features and demonstrated biological activity make it a valuable asset in ongoing drug discovery efforts. Continued research into this compound will likely uncover further insights into its potential as a therapeutic agent or diagnostic tool.
1448066-93-0 (1-adamantyl-[3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)